Cas no 2172085-58-2 (2-5-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol)

• Product Name: 2-5-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol
• CAS No: 2172085-58-2
• MF: C₇H₁₀F₂N₂O
• MW: 176.163908481598
• CID: 5837830
• PubChem ID: 165599995
• Update Time: 2025-06-08

2-5-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-5-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol
• EN300-1625592
• 2172085-58-2
• 2-[5-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-ol

• Inchi： 1S/C7H10F2N2O/c1-11-6(7(8)9)5(2-3-12)4-10-11/h4,7,12H,2-3H2,1H3
• InChI Key： LIKNDPVPHCJWQB-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1C)CCO)F

Computed Properties

• Exact Mass: 176.07611927g/mol
• Monoisotopic Mass: 176.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38Ų

Additional information on 2-5-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol

Comprehensive Overview of 2-5-(Difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol (CAS No. 2172085-58-2)

The compound 2-5-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol (CAS No. 2172085-58-2) is a specialized pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and a pyrazole ring, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance to current trends in drug discovery and sustainable agriculture.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in 2-5-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol aligns with this trend, as fluorination often improves a compound's pharmacological profile. Researchers are particularly interested in its potential as a building block for small-molecule drugs, especially in oncology and neurology, where fluorinated analogs show promise.

Another area of growing interest is the compound's role in agrochemical innovation. With the global push for sustainable farming practices, pyrazole-based compounds are being investigated for their herbicidal and fungicidal properties. The 1H-pyrazole core in this molecule is a common motif in crop protection agents, and its difluoromethyl substitution could enhance its environmental compatibility and efficacy.

From a synthetic chemistry perspective, CAS No. 2172085-58-2 presents intriguing challenges and opportunities. Its multi-functional structure allows for diverse chemical modifications, enabling the creation of libraries of derivatives for high-throughput screening. This adaptability is crucial in drug discovery pipelines, where rapid optimization of lead compounds is essential.

The compound's physicochemical properties, such as its logP and hydrogen-bonding capacity, are also noteworthy. These characteristics influence its ADME profile (Absorption, Distribution, Metabolism, and Excretion), a critical consideration in preclinical development. Computational chemists frequently model such parameters to predict bioavailability and toxicity, reducing reliance on animal testing—a key concern in modern ethical research.

In the context of green chemistry, the synthesis of 2-5-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol is being refined to minimize waste and energy consumption. Catalytic fluorination methods, for instance, are replacing traditional approaches to incorporate the difluoromethyl group more efficiently. Such advancements resonate with the pharmaceutical industry's commitment to sustainable manufacturing.

Looking ahead, the versatility of CAS No. 2172085-58-2 ensures its continued relevance. Whether as a pharmacophore in CNS drug design or a biodegradable agrochemical precursor, this compound exemplifies the intersection of innovation and practicality. Its study contributes to broader discussions about molecular diversity and responsible chemical use, topics increasingly prioritized by researchers and policymakers alike.